Cas no 76554-27-3 ((2E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-[4-(methylsulfanyl)phenyl]prop-2-en-1-one)

• Product Name: (2E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-[4-(methylsulfanyl)phenyl]prop-2-en-1-one
• CAS No: 76554-27-3
• MF: C₁₈H₁₈O₄S
• MW: 330.398124217987
• CID: 1780723
• PubChem ID: 6440299
• Update Time: 2025-04-21

(2E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-[4-(methylsulfanyl)phenyl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-[4-(methylsulfanyl)phenyl]prop-2-en-1-one
• 2-Propen-1-one, 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(4-(methylthio)phenyl)-
• (E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(4-methylsulfanylphenyl)prop-2-en-1-one
• SCHEMBL10846762
• 76554-27-3
• RO 09-0204

• Inchi： 1S/C18H18O4S/c1-21-13-10-16(20)18(17(11-13)22-2)15(19)9-6-12-4-7-14(23-3)8-5-12/h4-11,20H,1-3H3/b9-6+
• InChI Key： UAHKGRIMCHVSAP-RMKNXTFCSA-N
• SMILES： S(C)C1C=CC(=CC=1)/C=C/C(C1C(=CC(=CC=1OC)OC)O)=O

Computed Properties

• Exact Mass: 330.09264
• Monoisotopic Mass: 330.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones